Cas no 13081-44-2 (2-Propenamide,N-[2-(dimethylamino)ethyl]-2-methyl-)

• Product Name: 2-Propenamide,N-[2-(dimethylamino)ethyl]-2-methyl-
• CAS No: 13081-44-2
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD00080486
• CID: 147636
• PubChem ID: 83121
• Update Time: 2025-05-24

2-Propenamide,N-[2-(dimethylamino)ethyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-[2-(dimethylamino)ethyl]-2-methyl-
• N,N-DIMETHYLAMINOETHYL METHACRYLAMIDE
• N-[2-(dimethylamino)ethyl]-2-methylprop-2-enamide
• N-[2-(N,N-DIMETHYLAMINO)ETHYL]METHACRYLAMIDE
• 2-[N,N-dimethylamino]ethyl[meth-]acrylamide
• dimethylaminoethyl methacrylamide
• EINECS 235-990-5
• N-(2-Dimethylamino-aethyl)-methacrylamid
• N-(2-dimethylamino-ethyl)-methacrylamide
• N-[2-(Dimethylamino)Ethyl]-2-Methyl-2-Propenamide
• n-[2-(dimethylamino)ethyl]-2-methylacrylamide
• N-dimethylaminoethyl methacrylamide
• N,N-D-methylaminoethyl methacrylamide
• N-[2-(dimethylamino)ethyl]methacrylamide
• FT-0693683
• NS00024130
• n,n-dimethylaminoethylmethacrylamide
• 13081-44-2
• N-(2-dimethylamino-ethyl)-2-methyl-acrylamide
• SCHEMBL21499
• N-(2-(Dimethylamino)ethyl)methacrylamide
• DTXSID60156754
• MFCD00080486
• AKOS006344193
• DCBBWYIVFRLKCD-UHFFFAOYSA-N
• DTXCID2079245
• DB-265979

• MDL： MFCD00080486
• Inchi： 1S/C8H16N2O/c1-7(2)8(11)9-5-6-10(3)4/h1,5-6H2,2-4H3,(H,9,11)
• InChI Key： DCBBWYIVFRLKCD-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)NCCN(C)C

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.926
• Boiling Point: 87°C 1,8mm
• Flash Point: 124.7 °C
• Refractive Index: 1.458
• PSA: 32.34000
• LogP: 0.63120

2-Propenamide,N-[2-(dimethylamino)ethyl]-2-methyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 2-Propenamide,N-[2-(dimethylamino)ethyl]-2-methyl-

Introduction to 2-Propenamide, N-[2-(dimethylamino)ethyl]-2-methyl- (CAS No. 13081-44-2) and Its Emerging Applications in Chemical Biology

The compound 2-Propenamide, N-[2-(dimethylamino)ethyl]-2-methyl-, identified by its CAS number 13081-44-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This amide derivative, characterized by its unique structural features, has garnered attention due to its versatile reactivity and potential applications in drug design and biomolecular interactions.

At the core of this compound's utility lies its dual functionality, stemming from the presence of both an amide group and a dimethylaminoethyl side chain. The amide functionality is a well-established motif in medicinal chemistry, often serving as a key pharmacophore in small molecule drugs. Its ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions makes it particularly valuable for designing molecules that can modulate biological pathways.

The dimethylaminoethyl side chain introduces an additional layer of complexity, providing a polar and basic moiety that can enhance solubility, binding affinity, and metabolic stability. This structural feature is particularly intriguing in the context of drug development, where optimizing solubility and bioavailability is critical for therapeutic efficacy. Recent studies have highlighted the importance of such polar functional groups in improving the pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on exploiting amide derivatives for therapeutic purposes. The compound 2-Propenamide, N-[2-(dimethylamino)ethyl]-2-methyl- has been explored as a building block for synthesizing novel bioactive molecules. Its structural framework allows for easy modifications, enabling chemists to tailor properties such as lipophilicity, charge distribution, and target specificity. These attributes make it an attractive candidate for developing drugs that interact with proteins, nucleic acids, or other biomolecules.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are central to numerous biological processes, and their dysregulation is often associated with diseases. By designing molecules that can bind to specific enzyme active sites or allosteric sites, researchers aim to develop inhibitors or activators that can restore normal cellular function. The amide group and dimethylaminoethyl side chain of 2-Propenamide, N-[2-(dimethylamino)ethyl]-2-methyl- provide multiple interaction points with enzymes, making it a promising scaffold for enzyme-targeted drug discovery.

Furthermore, the compound has shown promise in the field of materials science. Its ability to form hydrogen bonds and engage in dipole-dipole interactions makes it suitable for designing polymers and hydrogels with specific properties. These materials have applications in drug delivery systems, where controlled release mechanisms are essential for achieving optimal therapeutic outcomes. The unique structural features of 2-Propenamide, N-[2-(dimethylamino)ethyl]-2-methyl- contribute to its versatility in this context.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling techniques allow researchers to predict how 2-Propenamide, N-[2-(dimethylamino)ethyl]-2-methyl- will interact with biological targets at the atomic level. This computational approach has accelerated the drug discovery process by enabling virtual screening of large libraries of compounds for potential hits. The accuracy of these predictions relies on detailed knowledge of the compound's structure and reactivity.

The synthesis of 2-Propenamide, N-[2-(dimethylamino)ethyl]-2-methyl- also presents interesting challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodology have made it possible to access complex molecules more efficiently. For instance, catalytic methods have been developed that enable the formation of amide bonds under mild conditions, reducing the need for harsh reagents or extensive purification steps.

Another area where this compound has found relevance is in the development of probes for biochemical assays. Probes are essential tools for studying biological processes at the molecular level. By designing molecules that can selectively bind to specific targets or undergo distinct chemical reactions upon binding, researchers can gain insights into fundamental biological mechanisms. The unique properties of 2-Propenamide, N-[2-(dimethylamino)ethyl]-2-methyl- make it an excellent candidate for such applications.

In conclusion, 2-Propenamide,N-[2-(dimethylethyl])]- M